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Compound of Interest

Compound Name: Isamoltan

Cat. No.: B039352 Get Quote

A Guide for Researchers, Scientists, and Drug Development Professionals

A Note on Chemical Identification: This guide provides detailed disposal procedures for Isomalt.

Initial inquiries for "Isamoltan" did not yield a corresponding chemical entity in standard

databases, suggesting a likely typographical error. The following procedures are exclusively for

Isomalt and should not be extrapolated to other substances. Accurate chemical identification is

the foundational step for ensuring laboratory safety.

Executive Summary: Hazard Assessment of Isomalt
Isomalt is a sugar alcohol used as a sugar substitute. According to its Safety Data Sheets

(SDS), Isomalt is not classified as a hazardous substance or mixture under Regulation (EC)

No. 1272/2008 and other major regulatory frameworks.[1][2] It is described as a white,

crystalline powder that is nearly odorless.[1][3] While not hazardous, dust from Isomalt can

form an explosive mixture with air, and appropriate handling precautions should be taken to

avoid dust generation.[1][2]

Key Safety Parameters:
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Parameter Value Source

GHS Classification Not classified as hazardous [2][4]

Acute Oral Toxicity
The substance or mixture has

no acute toxicity
[1]

Skin Irritation No skin irritation [1]

Eye Irritation No eye irritation [1]

Sensitization No sensitizing effects known [1]

Personal Protective Equipment (PPE) and Handling
Even with non-hazardous chemicals, adherence to good laboratory practice is paramount. The

following PPE is recommended when handling Isomalt, primarily to mitigate the risks

associated with fine dust particles.

Eye Protection: Wear tightly fitting safety goggles.[3][4]

Hand Protection: Protective gloves are recommended for prolonged or repeated contact.[2]

Respiratory Protection: If dust is generated, a respirator with a particle filter (e.g., P1 or N95)

should be worn.[2]

Body Protection: Wear standard laboratory clothing.

Always handle Isomalt in a well-ventilated area to minimize dust accumulation.[3][4]

Step-by-Step Disposal Protocol for Isomalt
The non-hazardous nature of Isomalt simplifies its disposal. However, a structured approach

ensures compliance and safety.

Step 1: Waste Identification and Segregation
Properly segregate Isomalt waste from hazardous chemical waste streams.[5] This prevents

unnecessary and costly hazardous waste disposal.
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Step 2: Disposal of Uncontaminated Isomalt
For pure, uncontaminated Isomalt:

Small Quantities (grams to a few kilograms):

Confirm that the Isomalt is not mixed with any hazardous substances.

For solid Isomalt, it can typically be disposed of in the regular trash.[6]

Ensure the container is tightly sealed to prevent dust from becoming airborne.[6]

Aqueous Solutions of Isomalt:

Small quantities of dilute, non-hazardous aqueous solutions can generally be disposed of

down the drain with copious amounts of water.[6]

Verify that the pH of the solution is between 5.5 and 10.5 before drain disposal.[6]

Step 3: Disposal of Contaminated Isomalt and
Containers
If Isomalt is contaminated with a hazardous substance, it must be treated as hazardous waste.

The disposal procedure is then dictated by the nature of the contaminant.

Contaminated Solid Isomalt:

Collect the contaminated Isomalt in a clearly labeled, sealed container.

The label should indicate "Hazardous Waste" and list all chemical constituents, including

the contaminant.

Store the container in a designated Satellite Accumulation Area (SAA).[7][8]

Contact your institution's Environmental Health and Safety (EH&S) office for pickup and

disposal.[7]

Empty Isomalt Containers:
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A container that held non-hazardous Isomalt can be disposed of as regular trash after

ensuring it is empty.[9]

Deface or remove any labels from the container before disposal.[9]

If the container held Isomalt contaminated with an acutely hazardous waste, it must be

triple-rinsed with a suitable solvent. The rinseate must be collected and disposed of as

hazardous waste.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. beneo.com [beneo.com]

2. webstaurantstore.com [webstaurantstore.com]

3. echemi.com [echemi.com]

4. chemicalbook.com [chemicalbook.com]

5. Good Laboratory Practices: Waste Disposal [scioninstruments.com]

6. acs.org [acs.org]

7. ehrs.upenn.edu [ehrs.upenn.edu]

8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

9. vumc.org [vumc.org]

To cite this document: BenchChem. [Proper Disposal Procedures for Isomalt]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039352#isamoltan-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b039352?utm_src=pdf-body-img
https://www.benchchem.com/product/b039352?utm_src=pdf-custom-synthesis
https://www.beneo.com/specifications-certificates?cmsid=c53aade0-22bf-4b3f-8298-02ebbc74fc29&title=Safety%20Data%20Sheet%20ISOMALT%20EN&industry=Human%20Nutrition&specification=Safety%20Data%20Sheet&cat=Functional%20Carbohydrates.%20Isomalt.%20ISOMALT.%20Isomalt%20DC%20101
https://www.webstaurantstore.com/documents/sds/2235_isomalt.pdf
https://www.echemi.com/sds/isomalt-pd20170821095042699.html
https://www.chemicalbook.com/msds/isomalt.pdf
https://scioninstruments.com/us/blog/good-laboratory-practices-waste-disposal/
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b039352#isamoltan-proper-disposal-procedures
https://www.benchchem.com/product/b039352#isamoltan-proper-disposal-procedures
https://www.benchchem.com/product/b039352#isamoltan-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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